Cas no 1086398-32-4 (4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine)

4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine is a versatile bifunctional piperazine derivative used in organic synthesis and pharmaceutical research. The compound features both a Cbz (carbobenzyloxy) and a Boc (tert-butoxycarbonyl) protecting group, enabling selective deprotection for stepwise functionalization. The hydroxyl and amino groups provide additional reactivity for further modifications, making it valuable in peptide coupling and heterocyclic chemistry. Its stable, crystalline form ensures ease of handling and storage. This intermediate is particularly useful in the synthesis of complex molecules, including bioactive compounds and drug candidates, due to its orthogonal protecting groups and well-defined reactivity profile. Suitable for controlled, high-purity applications in medicinal chemistry.

4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine structure

1086398-32-4 structure

Product Name:4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine

CAS No:1086398-32-4

MF:C₂₀H₃₁N₃O₅

MW:393.477245569229

CID:5186124

Update Time:2025-05-26

4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine Chemical and Physical Properties

Names and Identifiers

- 4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine
- 1-Piperazinecarboxylic acid, 4-[2-hydroxy-3-[[(phenylmethoxy)carbonyl]amino]propyl]-, 1,1-dimethylethyl ester
- Inchi： 1S/C20H31N3O5/c1-20(2,3)28-19(26)23-11-9-22(10-12-23)14-17(24)13-21-18(25)27-15-16-7-5-4-6-8-16/h4-8,17,24H,9-15H2,1-3H3,(H,21,25)
- InChI Key： QCAHFWOAJKCBGX-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCN(CC(O)CNC(OCC2=CC=CC=C2)=O)CC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 11

4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM485520-1g	tert-Butyl 4-(3-(((benzyloxy)carbonyl)amino)-2-hydroxypropyl)piperazine-1-carboxylate	1086398-32-4	97%	1g	$583	2023-03-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine

Comprehensive Overview of 4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine (CAS No. 1086398-32-4)

4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine (CAS No. 1086398-32-4) is a highly specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug development and medicinal chemistry. The presence of both N-Cbz (Carbobenzoxy) and Boc (tert-butoxycarbonyl) protecting groups makes it particularly valuable for multi-step synthetic processes, ensuring selective reactivity and stability during chemical transformations.

In recent years, the demand for custom peptide synthesis and small molecule inhibitors has surged, driven by advancements in cancer research, neurodegenerative disease studies, and antibiotic development. Researchers frequently search for high-purity intermediates like 4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine to streamline their workflows. Its unique structure allows for efficient N-terminal protection and side-chain modification, making it a preferred choice for solid-phase peptide synthesis (SPPS) and combinatorial chemistry.

The compound's CAS No. 1086398-32-4 is often associated with queries related to protecting group strategies, peptide coupling reagents, and amino acid derivatives. Given the growing interest in precision medicine and targeted therapies, this intermediate plays a pivotal role in designing novel bioactive molecules. Its compatibility with automated synthesizers and high-throughput screening further enhances its appeal in modern drug discovery pipelines.

From a synthetic chemistry perspective, 4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine offers exceptional solubility in common organic solvents such as DMF, DCM, and THF, facilitating its integration into complex reaction schemes. The hydroxypropyl moiety introduces additional functionality, enabling post-synthetic modifications like click chemistry or bioconjugation. This adaptability aligns with the rising trend of theranostic agents and drug-delivery systems in biomedical applications.

Quality control is paramount for intermediates like CAS No. 1086398-32-4, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. Researchers frequently inquire about storage conditions (typically 2-8°C under inert atmosphere) and shelf-life optimization to maintain its efficacy. The compound's stability under acidic/basic conditions also makes it a candidate for exploring pH-responsive drug release mechanisms.

In the context of green chemistry, efforts to optimize the synthesis of 4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine using catalytic methods or recyclable reagents are gaining traction. This aligns with broader industry shifts toward sustainable manufacturing and reduced environmental impact. Additionally, its role in fragment-based drug design (FBDD) highlights its relevance in addressing undruggable targets—a hot topic in AI-driven drug discovery platforms.

To conclude, 4-(3-N-Cbz-Amino-2-hydroxy-propyl)-1-Boc-piperazine (CAS No. 1086398-32-4) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span from academic research to industrial-scale production, catering to evolving needs in life sciences and material engineering. As the scientific community continues to explore next-generation therapeutics, this compound remains a cornerstone for molecular diversification and functional material development.